Cas no 210110-89-7 (5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside)

5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside structure
210110-89-7 structure
Product Name:5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
CAS No:210110-89-7
MF:C16H18BrClN2O6
MW:449.680922985077
MDL:MFCD00269934
CID:252374
PubChem ID:29974819
Update Time:2025-04-19

5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-α-D-galactopyranoside
    • LogP
    • 5-BROMO-4-CHLORO-3-INDOLYL-2-ACETAMIDO-2-DEOXY-ALPHA-D-GALACTOPYRANOSIDE
    • a-D-Galactopyranoside,5-bromo-4-chloro-1H-indol-3-yl 2-(acetylamino)-2-deoxy-
    • 5-Bromo-4-chloro-3-indolyl N-acetyl-alpha-D-galactosaminide
    • N-((2R,3R,4R,5R,6R)-2-((5-Bromo-4-chloro-1H-indol-3-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • 210110-89-7
    • N-[(2R,3R,4R,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 5-Bromo-4-chloro-3-indolyl-2'-acetamido-2'-deoxy-alpha-D-galactopyranoside
    • B-5821
    • alpha-D-Galactopyranoside, 5-bromo-4-chloro-1H-indol-3-yl 2-(acetylamino)-2-deoxy-
    • MFCD00269934
    • AKOS015919124
    • 5-Bromo-4-chloro-3-indolyl 2-acetamido-2-deoxy-alpha-D-galactopyranoside
    • 5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
    • MDL: MFCD00269934
    • Inchi: 1S/C16H18BrClN2O6/c1-6(22)20-13-15(24)14(23)10(5-21)26-16(13)25-9-4-19-8-3-2-7(17)12(18)11(8)9/h2-4,10,13-16,19,21,23-24H,5H2,1H3,(H,20,22)/t10-,13-,14+,15-,16+/m1/s1
    • InChI Key: SUWPNTKTZYIFQT-IRHMCKRBSA-N
    • SMILES: BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)NC(C)=O

Computed Properties

  • Exact Mass: 448.00400
  • Monoisotopic Mass: 448.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.78
  • Melting Point: 258-260°C
  • Boiling Point: 778 ºC
  • Flash Point: 424 ºC
  • Refractive Index: 1.702
  • Stability/Shelf Life: Methanol
  • PSA: 124.04000
  • LogP: 1.29720

5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB497317-1 mg
5-Bromo-4-chloro-3-indolyl-2'-acetamido-2'-deoxy-alpha-D-galactopyranoside, 98%; .
210110-89-7 98%
1mg
€175.20 2023-06-15
abcr
AB497317-5 mg
5-Bromo-4-chloro-3-indolyl-2'-acetamido-2'-deoxy-alpha-D-galactopyranoside, 98%; .
210110-89-7 98%
5mg
€458.70 2023-06-15
abcr
AB497317-10 mg
5-Bromo-4-chloro-3-indolyl-2'-acetamido-2'-deoxy-alpha-D-galactopyranoside, 98%; .
210110-89-7 98%
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€789.20 2023-06-15
TRC
B682250-1mg
5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
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$ 196.00 2023-09-08
TRC
B682250-2.5mg
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$ 356.00 2023-09-08
TRC
B682250-10mg
5-Bromo-4-chloro-3-indolyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
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$ 1390.00 2023-09-08
eNovation Chemicals LLC
Y1265953-1mg
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eNovation Chemicals LLC
Y1265953-5mg
-D-Galactopyranoside, 5-bromo-4-chloro-1H-indol-3-yl 2-(acetylamino)-2-deoxy-
210110-89-7 98%(HPLC)
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$540 2023-05-17
eNovation Chemicals LLC
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210110-89-7 98%(HPLC)
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$880 2023-05-17
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Y1265953-25mg
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